Cas no 73470-71-0 (Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl-)

Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl- structure
73470-71-0 structure
Product name:Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl-
CAS No:73470-71-0
MF:C7H12ClNO
MW:161.629281044006
CID:542423
PubChem ID:10773276

Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole, 2-(1-chloroethyl)-4,5-dihydro-4,4-dimethyl-
    • 2-(1-chloroethyl)-4,4-dimethyl-5H-1,3-oxazole
    • 73470-71-0
    • DTXSID80444620
    • SCHEMBL10690602
    • Inchi: InChI=1S/C7H12ClNO/c1-5(8)6-9-7(2,3)4-10-6/h5H,4H2,1-3H3
    • InChI Key: HOTBIGCBNLWORX-UHFFFAOYSA-N
    • SMILES: CC(C1=NC(CO1)(C)C)Cl

Computed Properties

  • Exact Mass: 161.0607417g/mol
  • Monoisotopic Mass: 161.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6Ų
  • XLogP3: 1.4

Recommend Articles

Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd